Cas no 1243392-20-2 (4-Cyano-2-hydroxybenzamide)

• Product Name: 4-Cyano-2-hydroxybenzamide
• CAS No: 1243392-20-2
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 4960259
• Update Time: 2025-05-19

4-Cyano-2-hydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• 4-CYANO-2-HYDROXYBENZAMIDE
• MB30427
• 4-Cyano-2-hydroxybenzamide

• Inchi： 1S/C8H6N2O2/c9-4-5-1-2-6(8(10)12)7(11)3-5/h1-3,11H,(H2,10,12)
• InChI Key： CDQFBIXRKUIACS-UHFFFAOYSA-N
• SMILES： OC1C=C(C#N)C=CC=1C(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 1.1
• Topological Polar Surface Area: 87.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on 4-Cyano-2-hydroxybenzamide

4-Cyano-2-hydroxybenzamide (CAS No. 1243392-20-2): A Comprehensive Overview

4-Cyano-2-hydroxybenzamide (CAS No. 1243392-20-2) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound, also known as 4-cyanosalicylamide, is characterized by its unique molecular structure, which consists of a salicylamide moiety and a cyano group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable compound for both academic research and industrial applications.

The chemical formula of 4-Cyano-2-hydroxybenzamide is C₈H₆N₂O₂, and its molecular weight is approximately 166.14 g/mol. The compound is a white to off-white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO). Its solubility in water is limited, which can be advantageous in certain applications where controlled solubility is required.

In the realm of pharmaceutical research, 4-Cyano-2-hydroxybenzamide has shown promising potential as a lead compound for the development of novel therapeutic agents. Recent studies have highlighted its anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 4-Cyano-2-hydroxybenzamide exhibits significant inhibition of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins, which are key mediators of inflammation. This finding suggests that the compound could be a valuable candidate for the development of nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced side effects.

Beyond its anti-inflammatory properties, 4-Cyano-2-hydroxybenzamide has also been investigated for its potential anticancer activities. A 2020 study published in the European Journal of Medicinal Chemistry reported that the compound selectively inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis (programmed cell death) and the inhibition of cell proliferation. These findings have sparked interest in further exploring the compound's potential as a chemotherapeutic agent.

In addition to its biological activities, 4-Cyano-2-hydroxybenzamide has found applications in materials science due to its unique electronic properties. The presence of the cyano group imparts strong electron-withdrawing characteristics, making the compound suitable for use in organic electronics and photovoltaic devices. Research published in Advanced Materials in 2019 highlighted the use of 4-Cyano-2-hydroxybenzamide-based materials in organic solar cells, where it was shown to enhance device efficiency by improving charge transport properties.

The synthetic accessibility of 4-Cyano-2-hydroxybenzamide further adds to its appeal as a research tool and industrial reagent. The compound can be synthesized through various routes, including the reaction of salicylamide with cyanogen bromide or through the condensation of salicylic acid with cyanamide. These synthetic methods are well-documented in the literature and can be adapted to produce large quantities of the compound for both laboratory-scale experiments and industrial-scale production.

In conclusion, 4-Cyano-2-hydroxybenzamide (CAS No. 1243392-20-2) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and biological activities make it a valuable candidate for further research and development in pharmaceuticals, materials science, and chemical synthesis. As ongoing studies continue to uncover new properties and applications, the future prospects for this compound appear promising.